Cas no 1897-87-6 (3-(2-fluorophenyl)-2-methylquinazolin-4-one)

• Product Name: 3-(2-fluorophenyl)-2-methylquinazolin-4-one
• CAS No: 1897-87-6
• MF: C₁₅H₁₁FN₂O
• MW: 254.259046792984
• CID: 1384334
• PubChem ID: 63371
• Update Time: 2025-10-25

3-(2-fluorophenyl)-2-methylquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2-methylquinazolin-4-one
• 3-(2-Fluorophenyl)-2-methyl-4(3H)-quinazolinone
• NSC634172
• 2-Methyl-3-(2-fluorophenyl)-4(3H)-quinazolinone
• B 227
• AO-476/40689652
• 2-Methyl-3-(2'-fluorphenyl)chinazolinone-(4) [German]
• 4(3H)-Quinazolinone, 3-(2-fluorophenyl)-2-methyl-
• 2-methyl-3-(o-fluorophenyl)-4(3H)-quinazolinone
• BRN 0800571
• AC1L1YY4
• 3-(2-fluoro-phenyl)-2-methyl-3H-quinazolin-4-one
• 3-(2-Fluorophenyl)-2-methyl-4(3H)-quinazolinone; NSC634172; 2-Methyl-3-(2-fluorophenyl)-4(3H)-quinazolinone; B 227; AO-476/40689652; 2-Methyl-3-(2'-fluorphenyl)chinazolinone-(4) [German]; 4(3H)-Quinazolinone, 3-(2-fluorophenyl)-2-methyl-; 2-methyl-3-(o-fluorophenyl)-4(3H)-quinazolinone; BRN 0800571; AC1L1YY4; 3-(2-fluoro-phenyl)-2-methyl-3H-quinazolin-4-one;
• NCI60_011357
• 3-(2-fluorophenyl)-2-methyl-3,4-dihydroquinazolin-4-one
• BAA89787
• CHEMBL1971887
• 3-(2-fluorophenyl)-2-methyl-quinazolin-4-one
• 1897-87-6
• SCHEMBL16596956
• 2-Methyl-3-(2'-fluorphenyl)chinazolinone-(4)
• NSC-634172
• DTXSID20172394
• CS-0205994

• Inchi： 1S/C15H11FN2O/c1-10-17-13-8-4-2-6-11(13)15(19)18(10)14-9-5-3-7-12(14)16/h2-9H,1H3
• InChI Key： GSTFOVILIDDZER-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C2C=CC=CC=2N=C1C)=O

Computed Properties

• Exact Mass: 254.08600
• Monoisotopic Mass: 254.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.83320

Additional information on 3-(2-fluorophenyl)-2-methylquinazolin-4-one

Introduction to 3-(2-fluorophenyl)-2-methylquinazolin-4-one (CAS No. 1897-87-6)

3-(2-fluorophenyl)-2-methylquinazolin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 1897-87-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline class, a scaffold widely recognized for its biological activity and pharmacological potential. The presence of a fluorine substituent at the 2-position of the phenyl ring and a methyl group at the 2-position of the quinazoline core introduces unique electronic and steric properties, making it a valuable candidate for further chemical and biological exploration.

The quinazoline core is a prominent motif in drug discovery, with numerous derivatives exhibiting diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The structural features of 3-(2-fluorophenyl)-2-methylquinazolin-4-one suggest that it may interact with biological targets in ways that could be exploited for therapeutic applications. Specifically, the fluorine atom is known to enhance metabolic stability and binding affinity, while the methyl group can influence the conformation and reactivity of the molecule.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with improved pharmacokinetic profiles and enhanced target specificity. The compound 3-(2-fluorophenyl)-2-methylquinazolin-4-one has been studied in various contexts, particularly in the quest for new treatments against cancer and infectious diseases. Its structural analogs have shown promise in preclinical studies, highlighting its potential as a lead compound for further optimization.

One of the most compelling aspects of 3-(2-fluorophenyl)-2-methylquinazolin-4-one is its ability to modulate key signaling pathways involved in disease progression. For instance, quinazoline derivatives have been reported to inhibit kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are frequently overexpressed in cancer cells. The fluorine substituent may further enhance the binding affinity to these targets by improving hydrophobic interactions and electronic complementarity. Additionally, the methyl group at the 2-position could influence the molecule's ability to cross cell membranes, potentially improving its bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(2-fluorophenyl)-2-methylquinazolin-4-one for their biological activity. Molecular docking studies have predicted that this compound may interact with proteins involved in cell cycle regulation and apoptosis, suggesting its potential as an anticancer agent. These computational findings have been validated through experimental assays, reinforcing the hypothesis that this derivative could be developed into a therapeutic drug.

The synthesis of 3-(2-fluorophenyl)-2-methylquinazolin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols or anilines with formamidine acetate or urea derivatives. The introduction of the fluorine atom typically involves halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The presence of both fluorine and methyl groups necessitates precise control over reaction conditions to avoid unwanted side products.

From a medicinal chemistry perspective, 3-(2-fluorophenyl)-2-methylquinazolin-4-one represents an interesting case study for structure-activity relationship (SAR) analysis. By systematically varying substituents on the quinazoline core or phenyl ring, researchers can gain insights into which structural features are most critical for biological activity. Such studies not only inform drug design but also provide fundamental understanding of molecular recognition processes at the atomic level.

The pharmacological profile of 3-(2-fluorophenyl)-2-methylquinazolin-4-one is further illuminated by its interaction with enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound may inhibit enzymes involved in DNA replication or repair, which are often dysregulated in cancer cells. Additionally, its ability to modulate immune responses has been explored, as dysregulation of immune checkpoints is a hallmark of many chronic diseases.

In conclusion,3-(2-fluorophenyl)-2-methylquinazolin-4-one (CAS No. 1897-87-6) is a promising compound with significant therapeutic potential. Its unique structural features, combined with its predicted biological activities, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.